Cas no 1806955-37-2 (4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride
• CAS No: 1806955-37-2
• MF: C₈H₅ClF₂N₂O₂S
• MW: 266.652306318283
• CID: 4878621
• Update Time: 2025-10-28

4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O2S/c1-4-7(16(9,14)15)5(3-12)2-6(13-4)8(10)11/h2,8H,1H3
• InChI Key： WHQBLSPWLXQUOL-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C=C(C(F)F)N=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 1.6
• Topological Polar Surface Area: 79.2

Additional information on 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride

Introduction to 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS No. 1806955-37-2)

4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS No. 1806955-37-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl substituent, and a sulfonyl chloride functional group, which collectively contribute to its chemical reactivity and potential biological activity.

The cyano group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties and ability to participate in various chemical reactions. In the context of 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride, the cyano group enhances the compound's reactivity and stability, making it an attractive candidate for the synthesis of more complex molecules.

The difluoromethyl substituent is another key feature of this compound. Fluorinated compounds are widely used in pharmaceuticals due to their unique properties, such as increased metabolic stability and improved binding affinity to biological targets. The presence of the difluoromethyl group in 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride can significantly influence its pharmacokinetic and pharmacodynamic properties, making it a valuable building block for drug discovery.

The sulfonyl chloride functional group is highly reactive and can readily undergo nucleophilic substitution reactions. This makes 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride an excellent reagent for the synthesis of sulfonamides, which are important classes of compounds with diverse applications in medicine, including as antibiotics, antifungal agents, and anti-inflammatory drugs.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting specific biological pathways. The unique combination of functional groups in 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride makes it a promising candidate for such endeavors. For instance, studies have shown that compounds with similar structural features exhibit potent inhibitory activity against various enzymes involved in disease pathways, such as kinases and proteases.

A notable example is the use of 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride in the synthesis of inhibitors targeting the Janus kinase (JAK) family. JAK inhibitors have shown promise in treating autoimmune diseases and certain types of cancer. The ability to fine-tune the structure of these inhibitors through the use of versatile building blocks like 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride can lead to more effective and selective therapeutic agents.

Beyond its applications in medicinal chemistry, 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride has also found use in other areas of chemical research. For example, it can serve as a starting material for the synthesis of advanced materials with unique optical and electronic properties. The presence of the cyano and difluoromethyl groups can influence the electronic structure of these materials, leading to enhanced performance in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In summary, 4-Cyano-6-(difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS No. 1806955-37-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups makes it a valuable reagent for synthetic chemistry and a promising candidate for drug discovery and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in modern scientific research.